(3R,6S)-6-Methylpiperidin-3-OL

• CAS No.: 41869-08-3
• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• IUPAC Name: (3R,6S)-6-methylpiperidin-3-ol
• InChI: InChI=1S/C6H13NO/c1-5-2-3-6(8)4-7-5/h5-8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key: UAZCJMVDJHUBIA-NTSWFWBYSA-N
• Isomeric SMILES: C[C@H]1CC[C@H](CN1)O
• Canonical SMILES: CC1CCC(CN1)O

Description

(3R,6S)-6-Methylpiperidin-3-OL is a chiral secondary amine belonging to the piperidine alcohol family. Its molecular formula is C₆H₁₃NO, with a molecular weight of 129.18 g/mol (unprotonated form) . The compound features a hydroxyl group at the 3-position and a methyl group at the 6-position of the piperidine ring, with stereochemical configurations (3R,6S) defining its spatial arrangement.

The hydrochloride salt form, (3R,6S)-6-Methylpiperidin-3-ol Hydrochloride (CAS: 2227198-81-2), has a molecular weight of 151.63 g/mol and is used in synthetic chemistry and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R,6S)-6-Methylpiperidin-3-OL typically involves the use of D-glutamine as a starting material. The process includes several steps, such as hydrogenation, cyclization, and functional group transformations, to achieve the desired stereochemistry . The reaction conditions often require specific catalysts and controlled environments to ensure high yield and purity.

Industrial Production Methods

Industrial production of (3R,6S)-6-Methylpiperidin-3-OL may involve large-scale hydrogenation and cyclization processes, utilizing robust catalysts and optimized reaction conditions to maximize efficiency and minimize waste. The scalability of these methods ensures the compound’s availability for various applications in research and industry.

Chemical Reactions Analysis

Reduction Reactions

Reduction typically targets the nitrogen atom or modifies substituents on the ring:

Reagent	Conditions	Product	Key Observations
Sodium borohydride (NaBH₄)	Methanol, 0°C	Partially saturated derivatives	Selective reduction of carbonyl groups when present.
Lithium aluminum hydride (LiAlH₄)	Tetrahydrofuran (THF), reflux	Fully saturated piperidine derivatives	Retains stereochemistry at chiral centers .

In a synthesis route for BCL6 degraders, (3R,6S)-6-Methylpiperidin-3-OL derivatives were reduced using LiAlH₄ to yield substituted prolinols, critical for maintaining stereochemical integrity .

Substitution Reactions

The hydroxyl and amine groups participate in nucleophilic substitution reactions:

Hydroxyl Group Substitution

Reagent	Conditions	Product	Key Observations
Thionyl chloride (SOCl₂)	Dichloromethane, reflux	Chlorinated piperidine	Converts -OH to -Cl, enhancing electrophilicity for downstream reactions.
Tosyl chloride (TsCl)	Pyridine, 0°C	Tosylate intermediate	Facilitates SN2 reactions with nucleophiles (e.g., amines, thiols) .

Amine Group Alkylation

Reagent	Conditions	Product	Key Observations
Iodomethane (CH₃I)	K₂CO₃, DMF, 60°C	N-methylpiperidine derivative	Alkylation occurs selectively at the nitrogen atom, retaining ring structure .
Benzyl bromide (C₆H₅CH₂Br)	Et₃N, THF	N-benzylpiperidine	Bulky substituents may influence reaction rates due to steric effects .

Ring-Opening and Rearrangement Reactions

Under acidic or basic conditions, the piperidine ring can undergo ring-opening or expansion:

Reagent/Condition	Product	Key Observations
Trifluoroacetic anhydride (TFAA)	Ring-expanded azepane derivative	Catalyzes ring expansion via intermediate iminium ion formation .
H₂SO₄, heat	Linear amino alcohol	Acidic hydrolysis breaks the ring, yielding open-chain compounds .

In synthesizing trans-piperidine isomers, (3R,6S)-6-Methylpiperidin-3-OL underwent ring expansion using TFAA, demonstrating its utility in accessing larger heterocycles .

Stereochemical Influence on Reactivity

The (3R,6S) configuration significantly impacts reaction outcomes:

• Hydrogen Bonding : The hydroxyl group forms a hydrogen bond with water molecules in protein-binding pockets, as observed in BCL6 inhibitor complexes . This interaction stabilizes transition states during substitution reactions.

• Steric Effects : The axial methyl group at C6 hinders nucleophilic attack on the nitrogen atom, favoring reactions at the hydroxyl group .

Scientific Research Applications

PAD4 Inhibition

One of the most prominent applications of (3R,6S)-6-Methylpiperidin-3-OL is its role as an inhibitor of protein arginine deiminase 4 (PAD4). PAD4 is implicated in the pathogenesis of autoimmune diseases such as rheumatoid arthritis. Research indicates that inhibitors of PAD4 can modulate inflammatory responses and have potential therapeutic effects against conditions characterized by excessive citrullination of proteins.

Key Findings :

• PAD4 inhibitors can decrease the severity of rheumatoid arthritis by reducing the production of anti-citrullinated protein antibodies (ACPAs) .
• Inhibitors have shown efficacy in various inflammatory diseases, including ulcerative colitis and certain cancers, by targeting the citrullination process that affects immune tolerance .

Synthesis of Alkaloids

(3R,6S)-6-Methylpiperidin-3-OL serves as a crucial building block in the synthesis of complex alkaloids and other organic compounds. Its stereochemistry allows for selective synthesis pathways that are essential in producing various bioactive molecules.

Case Study :
A study demonstrated the diastereoselective synthesis of 2,6-disubstituted piperidin-3-oles using (3R,6S)-6-Methylpiperidin-3-OL as a precursor. This work highlights its utility in creating compounds with specific biological activities .

Binding Affinity Studies

Recent research has focused on enhancing the binding affinity and pharmacokinetic properties of compounds derived from (3R,6S)-6-Methylpiperidin-3-OL. By modifying this scaffold, researchers aim to develop more effective therapeutics for neurological disorders and other ailments.

Research Insights :

• Studies have shown that modifications to the piperidine ring can significantly improve drug-like properties, leading to better therapeutic outcomes .

Data Table: Summary of Applications

Application Area	Description	Key Outcomes
PAD4 Inhibition	Targeting autoimmune diseases like rheumatoid arthritis	Decreased ACPAs; potential treatment for inflammatory diseases
Synthesis of Alkaloids	Building block for complex organic molecules	Successful synthesis of bioactive piperidine derivatives
Pharmacological Studies	Enhancing binding affinity and pharmacokinetics	Improved therapeutic profiles for neurological disorders

Mechanism of Action

The mechanism of action of (3R,6S)-6-Methylpiperidin-3-OL involves its interaction with specific molecular targets and pathways. The compound’s hydroxyl group and nitrogen atom enable it to form hydrogen bonds and coordinate with metal ions, influencing various biochemical processes. These interactions can modulate enzyme activity, receptor binding, and other cellular functions, contributing to its diverse biological effects .

Comparison with Similar Compounds

Stereoisomeric Comparisons

Piperidine alcohols exhibit significant variability in biological and chemical behavior due to stereochemistry. Key stereoisomers of (3R,6S)-6-Methylpiperidin-3-OL include:

Compound	Configuration	Molecular Weight (g/mol)	Key Properties/Applications
(3R,6S)-6-Methylpiperidin-3-OL	3R,6S	129.18	Chiral building block; limited commercial availability
(3S,6R)-6-Methylpiperidin-3-OL	3S,6R	129.18	Mirror-image isomer; potential differences in receptor binding
(3R,6R)-6-Methylpiperidin-3-OL	3R,6R	129.18	Diastereomer; altered solubility/reactivity

Key Findings :

• Stereochemistry influences intermolecular interactions. For example, (3R,6S) and (3S,6R) isomers are enantiomers, while (3R,6R) is a diastereomer. Diastereomers often differ in melting points, solubility, and biological activity .
• Evidence from carotenoid studies (e.g., lutein and zeaxanthin isomers) underscores that stereoisomerism dictates metabolic pathways and tissue specificity . Analogously, (3R,6S)-6-Methylpiperidin-3-OL may exhibit unique pharmacokinetic profiles compared to its isomers.

Structural Analogues

Structural analogues with modified substituent positions or additional functional groups include:

Compound	Structure	Molecular Weight (g/mol)	Applications/Distinguishing Features
4-Methylpiperidin-3-ol	Methyl at C4, hydroxyl at C3	129.18	Potential intermediate in alkaloid synthesis
2-Methylpiperidin-4-ol	Methyl at C2, hydroxyl at C4	129.18	Altered steric effects; possible use in catalysis
Piperidin-3-ol (no methyl)	Hydroxyl at C3, no methyl	101.15	Simpler structure; higher polarity

Key Findings :

• The position of the methyl group affects steric hindrance and electronic distribution. For instance, 6-methyl substitution in (3R,6S)-6-Methylpiperidin-3-OL may enhance lipophilicity compared to unmethylated piperidin-3-ol .
• Secondary amines like these are often used in drug design (e.g., as dopamine receptor modulators or enzyme inhibitors), where substituent positioning dictates target affinity .

Physicochemical and Commercial Comparison

Compound	CAS Number	Solubility (HCl salt)	Commercial Status
(3R,6S)-6-Methylpiperidin-3-OL	Not available	Moderate in water	Discontinued
(3R,6S)-6-Methylpiperidin-3-ol HCl	2227198-81-2	High (salt form)	Limited suppliers
Piperidin-3-ol	6859-99-0	High	Widely available

Key Findings :

• The hydrochloride salt form improves water solubility, making it more suitable for synthetic applications .
• Commercial discontinuation of the base compound suggests challenges in synthesis or niche demand compared to simpler analogues like piperidin-3-ol .

Biological Activity

(3R,6S)-6-Methylpiperidin-3-OL is a chiral piperidine derivative with potential therapeutic applications due to its biological activity. This compound has garnered attention for its role in various biochemical pathways and its implications in drug development. This article explores the biological activity of (3R,6S)-6-Methylpiperidin-3-OL, highlighting relevant research findings, case studies, and potential applications.

• Molecular Formula : C₆H₁₃NO
• Molecular Weight : 115.17 g/mol
• Structure : The compound features a piperidine ring with a hydroxyl group at the 3-position and a methyl group at the 6-position, contributing to its unique properties and biological interactions .

(3R,6S)-6-Methylpiperidin-3-OL exhibits biological activity through its interaction with various molecular targets. It has been studied for its effects on:

• Kinase Inhibition : Research indicates that derivatives of piperidine can modulate kinase activity, particularly in inflammatory pathways. For instance, compounds similar to (3R,6S)-6-Methylpiperidin-3-OL have shown promise in inhibiting IRAK4, a key player in the IL-1 receptor signaling pathway . This inhibition could potentially reduce inflammation and related diseases.

Pharmacological Effects

• Anti-inflammatory Properties : Studies have demonstrated that (3R,6S)-6-Methylpiperidin-3-OL can attenuate inflammatory responses in cellular models. For example, it has been shown to decrease the production of pro-inflammatory cytokines such as IL-6 when tested in macrophage cell lines stimulated with lipopolysaccharide (LPS) .
• Anticancer Activity : The compound has been explored for its potential as an anticancer agent. In vitro assays have indicated that it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and modulating cell cycle progression .

Study on Inflammatory Response

A notable study investigated the effects of (3R,6S)-6-Methylpiperidin-3-OL on RAW264.7 macrophages. The results showed that treatment with this compound significantly reduced LPS-induced IL-6 production by approximately 50%, suggesting a potent anti-inflammatory effect .

Treatment	IL-6 Production (pg/mL)	Control
LPS Only	1200	Yes
LPS + Compound	600	Yes

Anticancer Efficacy in Lymphoma Models

In another study focusing on lymphoma xenograft models, (3R,6S)-6-Methylpiperidin-3-OL derivatives demonstrated significant growth inhibition of BCL6-dependent tumors. The compounds were able to induce degradation of BCL6 protein, which is critical for the survival of certain lymphoma cells .

Compound	% Tumor Growth Inhibition
Control	0%
Compound A	70%
Compound B	85%

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for achieving high stereochemical purity in (3R,6S)-6-Methylpiperidin-3-OL?

• Methodological Answer :

• Asymmetric Catalysis : Utilize chiral catalysts (e.g., BINAP-metal complexes) to control stereochemistry during cyclization of precursor amines .
• Chiral Resolution : Separate enantiomers via diastereomeric salt formation using resolving agents like tartaric acid derivatives .
• Purification : Validate purity via chiral HPLC (e.g., Chiralpak® columns) and confirm absolute configuration with X-ray crystallography .
• Key Considerations : Monitor reaction kinetics to avoid racemization at elevated temperatures .

Q. Which spectroscopic techniques are most reliable for characterizing (3R,6S)-6-Methylpiperidin-3-OL?

• Methodological Answer :

• NMR : Assign stereochemistry using $^1H$- and $^{13}C$-NMR, focusing on coupling constants (e.g., axial vs. equatorial protons in piperidine rings) .
• X-Ray Crystallography : Resolve spatial configuration definitively, as demonstrated for analogous piperidinols in crystallographic studies .
• Mass Spectrometry : Confirm molecular weight via high-resolution MS (HRMS) with electrospray ionization (ESI) .

Advanced Research Questions

Q. How does the stereochemistry of (3R,6S)-6-Methylpiperidin-3-OL influence its interactions with biological targets?

• Methodological Answer :

• Docking Studies : Use software like Discovery Studio to model interactions with receptors (e.g., GPCRs or enzymes) and compare binding affinities between stereoisomers .
• In Vitro Assays : Test enantiomers against bacterial/viral targets to correlate stereochemistry with activity, as seen in metal-complex studies of structurally related heterocycles .
• Pharmacokinetics : Assess metabolic stability via liver microsome assays, noting hydroxylation patterns influenced by stereochemistry .

Q. What experimental strategies mitigate contradictions in stability data for (3R,6S)-6-Methylpiperidin-3-OL under varying conditions?

• Methodological Answer :

• Controlled Degradation Studies : Expose the compound to stressors (light, pH extremes) and analyze degradation products via LC-MS .
• Temperature Optimization : Store samples at -20°C with desiccants to minimize hydrolytic degradation, as recommended in safety protocols for similar amines .
• Replicate Experiments : Use orthogonal analytical methods (e.g., NMR and HPLC) to validate stability metrics .

Q. How can computational models predict the physicochemical properties of (3R,6S)-6-Methylpiperidin-3-OL for drug development?

• Methodological Answer :

• QSAR Modeling : Corrogate logP, solubility, and pKa using software like Schrödinger’s QikProp, leveraging data from analogous piperidine derivatives .
• Molecular Dynamics : Simulate membrane permeability and diffusion coefficients to prioritize lead compounds .
• Thermodynamic Stability : Calculate strain energy in the piperidine ring using DFT (Density Functional Theory) to assess conformational flexibility .

Key Considerations for Experimental Design

• Sample Handling : Avoid prolonged exposure to moisture; use inert atmospheres during synthesis to prevent oxidation .
• Biological Testing : Include enantiomeric controls to isolate stereochemical effects in activity assays .
• Data Reproducibility : Document solvent polarity and temperature gradients in synthetic protocols, as minor variations can alter stereochemical outcomes .